1-(3,5-dibromopyridin-2-yl)methanamine hydrochloride
Description
1-(3,5-dibromopyridin-2-yl)methanamine hydrochloride is a chemical compound with the molecular formula C6H6Br2N2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by a nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring substituted with bromine atoms at the 3 and 5 positions and a methanamine group at the 2 position . The InChI code for this compound is 1S/C6H7BrN2.ClH/c7-5-2-1-3-9-6(5)4-8;/h1-3H,4,8H2;1H .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-dibromopyridin-2-yl)methanamine hydrochloride involves the reaction of 3,5-dibromopyridine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "3,5-dibromopyridine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,5-dibromopyridine is reacted with formaldehyde in the presence of a base such as sodium hydroxide to form 1-(3,5-dibromopyridin-2-yl)methanol.", "Step 2: The resulting alcohol is then reduced with sodium borohydride to form 1-(3,5-dibromopyridin-2-yl)methanamine.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 1-(3,5-dibromopyridin-2-yl)methanamine." ] } | |
CAS No. |
2742653-17-2 |
Molecular Formula |
C6H7Br2ClN2 |
Molecular Weight |
302.4 |
Purity |
95 |
Origin of Product |
United States |
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